Cas no 681266-97-7 (N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 681266-97-7
• MF: C₁₉H₁₇N₃O₄S
• MW: 383.420983076096
• CID: 6403763
• PubChem ID: 3292694
• Update Time: 2025-10-22

N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide
• N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]benzamide
• F0541-0805
• 681266-97-7
• SMR000805861
• N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• CHEMBL1897860
• MLS001167770
• Oprea1_321932
• AKOS024581961
• N-[2-(4-methoxyphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• Inchi： 1S/C19H17N3O4S/c1-26-15-9-7-14(8-10-15)22-18(16-11-27(24,25)12-17(16)21-22)20-19(23)13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,20,23)
• InChI Key： SNONARXMLXRAOU-UHFFFAOYSA-N
• SMILES： S1(CC2C(=C(NC(C3C=CC=CC=3)=O)N(C3C=CC(=CC=3)OC)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 383.09397721g/mol
• Monoisotopic Mass: 383.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide and Its Significance in Modern Chemical Biology

N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide, with the CAS number 681266-97-7, represents a fascinating compound in the realm of chemical biology. This molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and development. The intricate scaffold of this compound, combining a benzamide moiety with a thieno[3,4-c]pyrazole core, suggests a rich chemical space for interaction with biological targets.

The benzamide group is a well-known pharmacophore in medicinal chemistry, often employed for its ability to modulate enzyme activity and receptor binding. In particular, the presence of a methoxy group at the para position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. The thieno[3,4-c]pyrazole ring introduces additional complexity, offering multiple sites for functionalization and interaction with biological systems.

Recent advancements in computational chemistry have enabled the virtual screening of vast molecular libraries to identify potential hits. N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide has been identified as a promising candidate through these methods due to its predicted binding affinity to various biological targets. For instance, studies suggest that this compound may interact with enzymes involved in inflammation and immune response pathways.

In vitro studies have begun to elucidate the mechanistic properties of N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide. Initial experiments have demonstrated its ability to inhibit certain inflammatory enzymes with high selectivity. This selective inhibition is crucial for developing therapeutic agents that minimize side effects while maximizing therapeutic efficacy. The dioxo group in the thieno[3,4-c]pyrazole ring appears to play a critical role in modulating the enzyme-inhibitory activity by providing a hydrogen bond acceptor site.

The structural features of N-681266-97-7 also make it an interesting subject for further derivatization. By modifying the substituents on the phenyl ring or exploring analogs with different heterocyclic cores, researchers can fine-tune its biological activity. Such modifications are essential for optimizing drug candidates for clinical use. The combination of experimental synthesis and computational modeling provides a powerful approach to discovering novel bioactive molecules.

The field of chemical biology continues to evolve rapidly, with new tools and techniques enabling more detailed investigations into molecular interactions. N-N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide exemplifies how structural complexity can be leveraged to develop innovative therapeutics. Its unique scaffold offers multiple opportunities for further exploration in both academic research and industrial drug development.

Ongoing studies are focusing on understanding the broader pharmacological profile of this compound. This includes evaluating its potential as an anti-inflammatory agent and exploring its interactions with other biological pathways. The results of these investigations will provide valuable insights into its therapeutic potential and guide future development efforts.

In conclusion, N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide represents a significant advancement in chemical biology research. Its unique structure and promising biological activity make it a valuable tool for developing new therapeutic agents. As research progresses，this compound is likely to play an increasingly important role in addressing various medical challenges.